Cas no 898789-75-8 (3-Cyano-3'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 3-Cyano-3'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898789-75-8
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• MDL: MFCD03842353
• CID: 994358
• PubChem ID: 24725075
• Update Time: 2025-04-20

3-Cyano-3'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2,5-dihydropyrrol-1-ylmethyl)benzoyl]benzonitrile
• 3-CYANO-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
• DTXSID00643471
• 3-{3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]benzoyl}benzonitrile
• 898789-75-8
• AKOS016020818
• 3-(3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzonitrile
• 3-CYANO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
• MFCD03842353
• 3-Cyano-3'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842353
• Inchi： 1S/C19H16N2O/c20-13-15-5-3-7-17(11-15)19(22)18-8-4-6-16(12-18)14-21-9-1-2-10-21/h1-8,11-12H,9-10,14H2
• InChI Key： FYBISGYUDOBXAJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1=CC=CC(=C1)CN1CC=CC1

Computed Properties

• Exact Mass: 288.12600
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.09898